Cas no 79533-05-4 ([4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid)

[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid structure
79533-05-4 structure
Product name:[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
CAS No:79533-05-4
MF:C14H17NO5
MW:279.288484334946
CID:2119814

[4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [4-(tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
    • [4-(Tert-butoxycarbonylamino-methyl)-phenyl]-oxo-acetic acid
    • Inchi: 1S/C14H17NO5/c1-14(2,3)20-13(19)15-8-9-4-6-10(7-5-9)11(16)12(17)18/h4-7H,8H2,1-3H3,(H,15,19)(H,17,18)
    • InChI Key: OBVFSFMUXJDBKG-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CC(C(C(=O)O)=O)=CC=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 378
  • Topological Polar Surface Area: 92.7

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